Cas no 1567074-42-3 (Thiazole, 5-(3-bromopropyl)-)

• Product Name: Thiazole, 5-(3-bromopropyl)-
• CAS No: 1567074-42-3
• MF: C₆H₈BrNS
• MW: 206.103419303894
• CID: 5282740
• Update Time: 2025-06-12

Thiazole, 5-(3-bromopropyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-(3-bromopropyl)-

• Inchi： 1S/C6H8BrNS/c7-3-1-2-6-4-8-5-9-6/h4-5H,1-3H2
• InChI Key： DGBRNCWXIPDFBI-UHFFFAOYSA-N
• SMILES： S1C(CCCBr)=CN=C1

Additional information on Thiazole, 5-(3-bromopropyl)-

Comprehensive Overview of Thiazole, 5-(3-bromopropyl)- (CAS No. 1567074-42-3) and Its Applications

Thiazole, 5-(3-bromopropyl)- (CAS No. 1567074-42-3) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure containing sulfur and nitrogen. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique reactivity and potential as a building block for more complex molecules. The presence of a bromopropyl group enhances its utility in nucleophilic substitution reactions, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for thiazole derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 5-(3-bromopropyl)thiazole due to its role in developing novel antimicrobial agents and anticancer compounds. The compound's ability to act as a precursor for biologically active molecules aligns with current trends in personalized medicine and targeted therapies, topics frequently searched in academic and industrial circles.

From an industrial perspective, Thiazole, 5-(3-bromopropyl)- is often utilized in the synthesis of fluorescent dyes and organic electronic materials. Its structural versatility allows for modifications that can tailor optical properties, a feature highly sought after in the development of OLEDs and sensors. This aligns with the growing interest in sustainable technologies and smart materials, as evidenced by frequent searches for "green chemistry applications of thiazoles" and "organic semiconductors."

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 1567074-42-3, ensuring purity and consistency for research purposes. The compound's stability under controlled conditions makes it suitable for long-term storage, though proper handling protocols must be followed to maintain its integrity. These details address common queries like "how to analyze thiazole derivatives" and "storage conditions for bromopropyl compounds."

In conclusion, Thiazole, 5-(3-bromopropyl)- (CAS No. 1567074-42-3) represents a critical intermediate in modern chemical synthesis, bridging gaps between academia and industry. Its relevance to drug development, advanced materials, and sustainable chemistry ensures its continued prominence in scientific literature and commercial applications. As research progresses, this compound is likely to play an even greater role in addressing global challenges in healthcare and technology.